
A comparative study of Pigment Red 4 and
Pigment Red 5 properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pigment red 4

Cat. No.: B1669069 Get Quote

A Comparative Study of Pigment Red 4 and Pigment Red 5 Properties

This guide provides a detailed comparison of the properties and performance of two

commercially significant red pigments: Pigment Red 4 (PR4) and Pigment Red 5 (PR5). The

information is intended for researchers, scientists, and professionals in drug development and

other relevant industries who utilize these colorants in their work. This document summarizes

key characteristics, presents available data in a comparative format, and outlines general

experimental protocols for pigment evaluation.

Introduction and Chemical Structure
Pigment Red 4 and Pigment Red 5 are both monoazo pigments, which are organic

compounds characterized by the presence of an azo group (-N=N-) connecting aromatic rings.

Their specific chemical structures give rise to their distinct shades of red and performance

characteristics.

Pigment Red 4 (C.I. 12085), also known as D&C Red No. 36, has the chemical formula

C₁₆H₁₀ClN₃O₃.[1][2][3] It is known for its bright, yellowish-red shade.[4][5]

Pigment Red 5 (C.I. 12490) has a more complex structure with the chemical formula

C₃₀H₃₁ClN₄O₇S.[6][7][8] It typically exhibits a bluish-red hue.[9][10]
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The following table summarizes the key physicochemical properties of Pigment Red 4 and

Pigment Red 5 based on available technical data.

Property Pigment Red 4 Pigment Red 5

C.I. Name Pigment Red 4 Pigment Red 5

C.I. Number 12085[1][2][3] 12490[7][8][9]

CAS Number 2814-77-9[1][2] 6410-41-9[7][8][9]

Chemical Formula C₁₆H₁₀ClN₃O₃[1][2][3] C₃₀H₃₁ClN₄O₇S[6][7][8]

Molecular Weight 327.72 g/mol [1][2] 627.11 g/mol [6][7][11]

Shade Yellowish Red[4][5][12][13] Bluish Red[9][10]

Density 1.45 - 1.65 g/cm³[1][2][4][14] 1.34 - 1.7 g/cm³[7][8][10]

Oil Absorption 34-70 g/100g [4][5] 40-50 ml/100g[7][8]

Performance and Fastness Properties
The resistance of pigments to various environmental factors is crucial for their application. The

following table compares the fastness properties of Pigment Red 4 and Pigment Red 5. The

ratings are based on a scale of 1 to 5 or 1 to 8, where a higher number indicates better

fastness.
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Fastness Property Pigment Red 4 Pigment Red 5 Rating Scale

Light Fastness 4-7[1][2][4][5][13][14] 6-8[8][9] 1-8 (8=Excellent)

Heat Resistance 140-180°C[1][2][4][5] 160-200°C[8][9]
Maximum

Temperature

Water Resistance 5[1][4] 5[7] 1-5 (5=Excellent)

Oil Resistance 2-3[1][4] 5[7] 1-5 (5=Excellent)

Acid Resistance 4-5[1][2][4][5] 4-5[7][8][9] 1-5 (5=Excellent)

Alkali Resistance 4-5[1][2][4][5] 5[7][8][9] 1-5 (5=Excellent)

Alcohol Resistance 4[1][4][5] 5[9] 1-5 (5=Excellent)

Bleeding Resistance 4[5] 4-5[8][9] 1-5 (5=Excellent)

Applications
Both pigments find use in a variety of applications, though their specific properties make them

more suitable for certain uses.

Pigment Red 4 is widely used in:

Printing Inks (offset, water-based, solvent-based)[1][5]

Paints and Coatings[1][4]

Plastics and Rubber[1]

Textile Printing[1][5]

Cosmetics[1]

Pigment Red 5 is recommended for:

Water-based Inks and Coatings[9]

Textile Printing[9]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.sypigment.com/pigment-red-4.html
https://l-color.com/pigments/tds/?color405.html
https://www.finelandchem.com/pigment-red-4/
https://www.epsilonpigments.com/organic-pigments/Pigment-Red-4-ECR00401.html
https://www.colorbloomdyes.com/pigment-dyes/pigment-red/pigment-red-4.html
http://www.xcolorpigment.com/pigment-red-4.html
https://l-color.com/pigments/tds/?color404.html
https://www.epsilonpigments.com/organic-pigments/Pigment-Red-5-ECR00501.html
https://www.sypigment.com/pigment-red-4.html
https://l-color.com/pigments/tds/?color405.html
https://www.finelandchem.com/pigment-red-4/
https://www.epsilonpigments.com/organic-pigments/Pigment-Red-4-ECR00401.html
https://l-color.com/pigments/tds/?color404.html
https://www.epsilonpigments.com/organic-pigments/Pigment-Red-5-ECR00501.html
https://www.sypigment.com/pigment-red-4.html
https://www.finelandchem.com/pigment-red-4/
https://www.union-pigment.com/china/pigment_red_5.html
https://www.sypigment.com/pigment-red-4.html
https://www.finelandchem.com/pigment-red-4/
https://www.union-pigment.com/china/pigment_red_5.html
https://www.sypigment.com/pigment-red-4.html
https://l-color.com/pigments/tds/?color405.html
https://www.finelandchem.com/pigment-red-4/
https://www.epsilonpigments.com/organic-pigments/Pigment-Red-4-ECR00401.html
https://www.union-pigment.com/china/pigment_red_5.html
https://l-color.com/pigments/tds/?color404.html
https://www.epsilonpigments.com/organic-pigments/Pigment-Red-5-ECR00501.html
https://www.sypigment.com/pigment-red-4.html
https://l-color.com/pigments/tds/?color405.html
https://www.finelandchem.com/pigment-red-4/
https://www.epsilonpigments.com/organic-pigments/Pigment-Red-4-ECR00401.html
https://www.union-pigment.com/china/pigment_red_5.html
https://l-color.com/pigments/tds/?color404.html
https://www.epsilonpigments.com/organic-pigments/Pigment-Red-5-ECR00501.html
https://www.sypigment.com/pigment-red-4.html
https://www.finelandchem.com/pigment-red-4/
https://www.epsilonpigments.com/organic-pigments/Pigment-Red-4-ECR00401.html
https://www.epsilonpigments.com/organic-pigments/Pigment-Red-5-ECR00501.html
https://www.epsilonpigments.com/organic-pigments/Pigment-Red-4-ECR00401.html
https://l-color.com/pigments/tds/?color404.html
https://www.epsilonpigments.com/organic-pigments/Pigment-Red-5-ECR00501.html
https://www.benchchem.com/product/b1669069?utm_src=pdf-body
https://www.sypigment.com/pigment-red-4.html
https://www.epsilonpigments.com/organic-pigments/Pigment-Red-4-ECR00401.html
https://www.sypigment.com/pigment-red-4.html
https://www.finelandchem.com/pigment-red-4/
https://www.sypigment.com/pigment-red-4.html
https://www.sypigment.com/pigment-red-4.html
https://www.epsilonpigments.com/organic-pigments/Pigment-Red-4-ECR00401.html
https://www.sypigment.com/pigment-red-4.html
https://www.epsilonpigments.com/organic-pigments/Pigment-Red-5-ECR00501.html
https://www.epsilonpigments.com/organic-pigments/Pigment-Red-5-ECR00501.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plastics[15][16]

Industrial and Powder Coatings[9]

Cosmetics and Soaps[15]

Toxicological Profile
Toxicological data for these pigments is limited in publicly available literature.

Pigment Red 4: Some sources indicate potential for skin damage and risk to human health,

while other studies show no evidence of carcinogenicity in animal testing.[17] The acute oral

LD50 in mice is reported to be >10,000 mg/kg, and the dermal LD50 in rats is >2,000 mg/kg,

suggesting low acute toxicity.[18]

Pigment Red 5: The Government of Canada's screening assessment concluded that Pigment

Red 5 is not harmful to the environment as it does not accumulate and cause harm to

organisms.[15] However, it was also identified as a substance that is persistent,

bioaccumulative, and inherently toxic to aquatic organisms.[19] Detailed toxicological data

regarding acute and chronic effects are not readily available in the provided search results.[20]

[21][22]

Experimental Protocols
Detailed, standardized, side-by-side comparative experimental protocols for Pigment Red 4
and Pigment Red 5 are not readily available in the public domain. The data presented in this

guide is a consolidation of information from manufacturer technical data sheets and general

pigment testing literature. However, standardized methods from organizations like ASTM

International and ISO are typically used to determine the properties listed above.

Lightfastness Testing (General Protocol): A common method for evaluating lightfastness is

based on the ASTM D4303 standard.

Sample Preparation: The pigment is dispersed in a suitable binder (e.g., linseed oil for

paints, a polymer for plastics) and applied to a substrate to create a uniform colored film.
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Exposure: One portion of the sample is exposed to a standardized light source (e.g., a xenon

arc lamp) that simulates natural sunlight. Another portion is kept in the dark as a control.

Evaluation: The change in color of the exposed portion is periodically compared to the

unexposed control using a grayscale rating (e.g., Blue Wool Scale), where a higher number

indicates less fading and better lightfastness.

Heat Stability Testing (General Protocol): The thermal stability of a pigment is crucial for

applications involving high-temperature processing, such as in plastics.[23]

Sample Preparation: The pigment is mixed with a polymer (e.g., polyethylene) and

processed through an extruder or injection molding machine at various temperatures.

Evaluation: The color of the processed samples is compared to a sample processed at a

lower, stable temperature. The heat stability is reported as the maximum temperature at

which no significant color change occurs.

Chemical Resistance Testing (General Protocol):

Sample Preparation: A cured film of the pigment in a binder is prepared.

Exposure: The film is immersed in or spotted with various chemicals (e.g., acids, alkalis,

solvents) for a specified period.

Evaluation: The film is then rinsed and visually assessed for any changes in color, gloss, or

integrity. The resistance is rated on a scale of 1 to 5.
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Caption: Workflow for comparing pigment properties and determining application suitability.
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Caption: A generalized conceptual pathway for the toxicological assessment of pigments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1669069#a-comparative-study-of-pigment-red-4-and-
pigment-red-5-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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